Cas no 2445782-57-8 (2-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetic acid)

• Product Name: 2-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetic acid
• CAS No: 2445782-57-8
• MF: C₂₁H₂₀FNO₄
• MW: 369.386209487915
• CID: 5680711
• PubChem ID: 155821610
• Update Time: 2025-10-10

2-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2580190-68-5
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-2-fluoroacetic acid
• 2-[3-(9H-Fluoren-9-ylmethoxycarbonylamino)cyclobutyl]-2-fluoroacetic acid
• EN300-27732328
• EN300-26682939
• 2-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid
• 2445782-57-8
• 2-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetic acid

• Inchi： 1S/C21H20FNO4/c22-19(20(24)25)12-9-13(10-12)23-21(26)27-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,12-13,18-19H,9-11H2,(H,23,26)(H,24,25)
• InChI Key： NNPUWZLCYMWPGA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 369.13763628g/mol
• Monoisotopic Mass: 369.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetic acid

Comprehensive Overview of 2-Fluoro-2-((1S,3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl)acetic Acid (CAS No. 2445782-57-8)

The compound 2-fluoro-2-((1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl)acetic acid (CAS No. 2445782-57-8) is a fluorinated cyclobutyl derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluoro substituent and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protected amine, makes it a valuable intermediate in peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing metabolic stability, aligning with the growing demand for targeted therapeutics and precision medicine.

In recent years, the search for fluorinated building blocks has surged, driven by their ability to improve drug potency and pharmacokinetics. The 2-fluoro-2-((1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl)acetic acid exemplifies this trend, as its cyclobutyl core offers conformational rigidity, while the Fmoc group facilitates selective deprotection in solid-phase peptide synthesis (SPPS). This compound is particularly relevant in the context of peptide-based therapeutics, a hot topic in biopharmaceuticals, where innovations like Fmoc chemistry and fluorinated amino acids are frequently discussed.

From a synthetic perspective, the compound's stereochemistry ((1S,3S)-configuration) is critical for its application in chiral drug development. The presence of the fluoro atom adjacent to the carboxylic acid group introduces electronic effects that can influence binding affinity, a feature often explored in structure-activity relationship (SAR) studies. These attributes make CAS No. 2445782-57-8 a subject of interest in academic and industrial labs focusing on small molecule drug design and bioconjugation techniques.

The compound's utility extends to proteomics and chemical biology, where it serves as a tool for probing enzyme mechanisms or designing activity-based probes (ABPs). With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the interactions of such fluorinated compounds with biological targets, further amplifying its relevance. Searches for "Fmoc-protected amino acids" and "fluorinated cyclobutanes in drug design" reflect the broader scientific community's curiosity about this niche.

Quality and purity are paramount for CAS No. 2445782-57-8, as impurities can skew experimental outcomes. Reputable suppliers provide detailed analytical data (e.g., HPLC, NMR) to ensure compliance with Good Laboratory Practice (GLP). This aligns with the industry's push for reproducible research, a recurring theme in peer-reviewed journals and open science initiatives.

In summary, 2-fluoro-2-((1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl)acetic acid represents a convergence of fluorination strategies, peptide chemistry, and drug design innovation. Its versatility and applicability to cutting-edge research ensure its continued prominence in the scientific literature and high-throughput screening campaigns.